Cas no 12042-55-6 (aluminum, compound with silicon)

Aluminum-silicon (Al-Si) compounds are a class of intermetallic materials characterized by their lightweight, high thermal conductivity, and excellent mechanical properties. These alloys are widely utilized in aerospace, automotive, and electronics industries due to their low density, corrosion resistance, and ability to withstand high temperatures. The eutectic Al-Si system, in particular, offers enhanced castability and wear resistance, making it suitable for precision components. Adjusting the silicon content allows for tailored thermal expansion coefficients and strength, optimizing performance in specific applications. Additionally, Al-Si compounds exhibit good electrical conductivity, further broadening their utility in electrical and thermal management systems. Their versatility and durability make them a critical material in advanced engineering applications.

aluminum, compound with silicon structure

12042-55-6 structure

Product Name:aluminum, compound with silicon

CAS No:12042-55-6

MF:AlSi

MW:55.0670394897461

MDL:MFCD00143595

CID:895737

Update Time:2026-04-29

aluminum, compound with silicon Chemical and Physical Properties

Names and Identifiers

- aluminum, compound with silicon
- SiliconAluminumalloyNlump
- MDL： MFCD00143595
- Inchi： InChI=1S/Al.Si
- InChI Key： CSDREXVUYHZDNP-UHFFFAOYSA-N
- SMILES： [Al].[Si]

Computed Properties

Exact Mass: 58.98972
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 2
Rotatable Bond Count: 0

Experimental Properties

PSA: 0

aluminum, compound with silicon Pricemore >>

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